Cas no 859201-41-5 (1,3-diethyl 2-(3-methylbutanamido)propanedioate)

• Product Name: 1,3-diethyl 2-(3-methylbutanamido)propanedioate
• CAS No: 859201-41-5
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD12563782
• CID: 5242077
• PubChem ID: 43409375
• Update Time: 2026-03-08

1,3-diethyl 2-(3-methylbutanamido)propanedioate Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 1,3-diethyl 2-(3-methylbutanamido)propanedioate

• MDL： MFCD12563782
• Inchi： 1S/C12H21NO5/c1-5-17-11(15)10(12(16)18-6-2)13-9(14)7-8(3)4/h8,10H,5-7H2,1-4H3,(H,13,14)
• InChI Key： XBRQPOFQUXWIPB-UHFFFAOYSA-N
• SMILES： CCOC(C(NC(CC(C)C)=O)C(OCC)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,3-diethyl 2-(3-methylbutanamido)propanedioate

Comprehensive Guide to 1,3-diethyl 2-(3-methylbutanamido)propanedioate (CAS No. 859201-41-5): Properties, Applications, and Market Insights

1,3-diethyl 2-(3-methylbutanamido)propanedioate (CAS No. 859201-41-5) is a specialized organic compound with a unique molecular structure that makes it valuable in various chemical and pharmaceutical applications. This ester derivative, featuring a propanedioate backbone and a 3-methylbutanamido substituent, has garnered attention in research and industrial settings due to its versatility. In this article, we delve into its chemical properties, synthesis methods, applications, and emerging trends in its usage, while addressing frequently asked questions in the field.

The compound's systematic name, 1,3-diethyl 2-(3-methylbutanamido)propanedioate, highlights its functional groups: two ethyl ester moieties and an amide linkage derived from 3-methylbutanoic acid. Its CAS number, 859201-41-5, serves as a unique identifier in chemical databases, ensuring precise referencing in academic and industrial contexts. Researchers often search for "propanedioate derivatives" or "branched-chain amido esters" when exploring compounds like this, reflecting its niche yet growing relevance.

From a chemical perspective, 1,3-diethyl 2-(3-methylbutanamido)propanedioate exhibits properties typical of esters and amides, including moderate polarity and stability under standard conditions. Its molecular weight and solubility profile make it suitable for organic synthesis, particularly in the development of bioactive intermediates. Recent studies have explored its potential as a building block for peptide mimetics and small-molecule drugs, aligning with the increasing demand for novel pharmaceutical scaffolds.

In the pharmaceutical industry, 1,3-diethyl 2-(3-methylbutanamido)propanedioate has been investigated for its role in drug discovery and medicinal chemistry. Its structure allows for further functionalization, making it a candidate for structure-activity relationship (SAR) studies. Additionally, its ester groups provide sites for hydrolysis or enzymatic cleavage, which is advantageous in prodrug design. These applications resonate with current trends in targeted drug delivery and personalized medicine, topics frequently searched in scientific and AI-driven platforms.

Beyond pharmaceuticals, this compound finds utility in specialty chemicals and material science. Its amide linkage contributes to hydrogen bonding, which can influence the properties of polymers or coatings. Researchers exploring "ester-amide hybrid materials" or "functionalized propanedioates" may encounter 1,3-diethyl 2-(3-methylbutanamido)propanedioate as a key component in such systems. The compound's compatibility with green chemistry principles also aligns with the growing emphasis on sustainable synthesis methods.

The market for 1,3-diethyl 2-(3-methylbutanamido)propanedioate is influenced by advancements in organic synthesis and high-throughput screening. Suppliers and manufacturers often highlight its purity and scalability, addressing common queries about "CAS 859201-41-5 suppliers" or "bulk propanedioate derivatives." As industries prioritize cost-effective intermediates, this compound's role in streamlining synthetic routes becomes increasingly significant.

In summary, 1,3-diethyl 2-(3-methylbutanamido)propanedioate (CAS No. 859201-41-5) represents a versatile and research-driven chemical entity. Its applications span pharmaceuticals, material science, and specialty chemicals, reflecting broader trends in innovation and sustainability. By addressing common search queries and integrating SEO-friendly terms like "propanedioate applications" and "3-methylbutanamido derivatives," this article aims to provide a valuable resource for professionals and enthusiasts alike.